Cas no 1806754-43-7 (6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1806754-43-7
• MF: C₉H₉ClF₃NO₃
• MW: 271.62087225914
• CID: 4839832
• Update Time: 2025-10-28

6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C9H9ClF3NO3/c1-16-7-5(4-15)2-6(3-10)14-8(7)17-9(11,12)13/h2,15H,3-4H2,1H3
• InChI Key： WHMWMKXOQKVVPK-UHFFFAOYSA-N
• SMILES： ClCC1C=C(CO)C(=C(N=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• XLogP3: 1.9
• Topological Polar Surface Area: 51.6

Additional information on 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-methanol

Introduction to 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1806754-43-7) and Its Emerging Applications in Chemical Biology

6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-methanol, identified by its CAS number 1806754-43-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The presence of multiple functional groups, including a chloromethyl side chain, a methoxy substituent, and a trifluoromethoxy group, alongside the pyridine core, endows this molecule with distinct chemical properties that make it a valuable scaffold for drug discovery and molecular probes.

The compound's molecular structure is characterized by a pyridine ring substituted at the 3-position with a methoxy group and at the 2-position with a highly electronegative trifluoromethoxy group. This arrangement creates a favorable electronic environment for interactions with biological targets, while the chloromethyl moiety at the 6-position provides a reactive site for further derivatization. Such structural features are particularly appealing in the development of small-molecule inhibitors, modulators of enzyme activity, and probes for studying protein-protein interactions.

In recent years, the pharmaceutical industry has increasingly focused on leveraging fluorinated compounds to enhance drug efficacy and metabolic stability. The trifluoromethoxy group in 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-methanol contributes to these desirable properties by increasing lipophilicity and reducing susceptibility to metabolic degradation. This has made the compound a promising candidate for designing drugs with improved pharmacokinetic profiles.

Moreover, the chloromethyl functionality serves as a versatile handle for chemical modifications, enabling the synthesis of libraries of derivatives through nucleophilic addition reactions. Such derivatives can be screened for biological activity across diverse therapeutic areas, including oncology, immunology, and central nervous system disorders. The combination of these structural elements makes this compound an attractive starting point for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, and their dysregulation is implicated in various diseases, particularly cancer. By targeting specific kinases, small-molecule inhibitors can modulate pathways that contribute to disease progression. The unique electronic distribution around the pyridine ring in 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-methanol suggests its ability to interact with kinase active sites through hydrogen bonding and hydrophobic interactions, making it a promising scaffold for inhibitor design.

Another area where this compound has shown promise is in the development of probes for proteomic studies. The ability to label proteins with fluorophores or affinity tags via the reactive chloromethyl group allows researchers to study protein localization, dynamics, and interactions within cellular systems. Such information is crucial for understanding disease mechanisms and identifying potential drug targets. The methoxy and trifluoromethoxy groups further enhance solubility and stability, facilitating its use in high-throughput screening assays.

The synthesis of 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-methanol involves multi-step organic transformations that highlight its synthetic versatility. Key steps include nucleophilic substitution reactions to introduce the methoxy and trifluoromethoxy groups onto the pyridine core, followed by protection-deprotection strategies to handle the reactive chloromethyl functionality. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing costs and improving yields—a critical factor for industrial-scale production.

From a computational chemistry perspective, virtual screening techniques have been employed to identify how different analogs of this compound might interact with biological targets. Molecular docking studies have revealed that variations in substituent positions can significantly alter binding affinity and specificity. This knowledge is being used to guide medicinal chemistry efforts toward optimizing lead compounds derived from this scaffold.

The growing interest in fluorinated compounds has also spurred research into their environmental impact and biodegradability. While fluorine atoms are known for their stability—a desirable trait in pharmaceuticals—they can also pose challenges when released into ecosystems. Efforts are underway to develop fluorinated compounds that balance pharmacological benefits with ecological responsibility. The design of 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-methanol considers such factors, ensuring that its applications are both effective and sustainable.

In conclusion, 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1806754-43-7) represents a compelling example of how structural complexity can be leveraged to develop molecules with significant biological relevance. Its unique combination of functional groups makes it a versatile tool for drug discovery, proteomics research, and chemical biology investigations. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in advancing therapeutic strategies across multiple disciplines.